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Compound of Interest

Compound Name: Boc-D-Lys-OH

Cat. No.: B557162 Get Quote

In-Depth Technical Guide to Boc-D-Lys-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Nα-(tert-Butoxycarbonyl)-D-lysine

(Boc-D-Lys-OH), a crucial building block in peptide synthesis and various research

applications.

Core Chemical Information
CAS Number: 106719-44-2

Boc-D-Lys-OH is a synthetic derivative of the amino acid D-lysine where the alpha-amino

group is protected by a tert-butoxycarbonyl (Boc) group. This protection is essential in synthetic

chemistry, particularly in solid-phase peptide synthesis (SPPS), to control the sequence of

amino acid addition.

Physicochemical and Quantitative Data
The following table summarizes the key quantitative data for Boc-D-Lys-OH, compiled from

various suppliers and databases.
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Property Value Source

Molecular Formula C₁₁H₂₂N₂O₄ --INVALID-LINK--

Molecular Weight 246.30 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance
White to off-white powder or

crystals
--INVALID-LINK--

Purity ≥98% --INVALID-LINK--

Melting Point 205-210 °C --INVALID-LINK--

Optical Activity
[α]22/D -24°, c = 0.5% in

methanol
--INVALID-LINK--

Storage Temperature 2-8°C --INVALID-LINK--

Supplier Information
A variety of chemical suppliers offer Boc-D-Lys-OH. Below is a list of prominent suppliers for

your consideration:

Sigma-Aldrich (Merck)

Santa Cruz Biotechnology

Biosynth

Aapptec Peptides

Parchem

Pharmaffiliates

TCI America

Spectrum Chemical

MedchemExpress
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Experimental Protocols
Boc-D-Lys-OH is a fundamental reagent in Boc-chemistry for solid-phase peptide synthesis

(SPPS). The following is a generalized, detailed protocol for the incorporation of a Boc-D-Lys-
OH residue into a peptide chain on a solid support.

Protocol: Incorporation of Boc-D-Lys-OH in Solid-Phase Peptide Synthesis (Boc-SPPS)

Materials:

Boc-D-Lys-OH

Appropriate resin for SPPS (e.g., Merrifield resin)

Dichloromethane (DCM)

Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

Coupling reagent (e.g., HBTU, DCC)

Scavengers (e.g., triisopropylsilane (TIS), water)

Nitrogen gas for inert atmosphere

Procedure:

Resin Swelling: Swell the resin in DCM for 30-60 minutes in a reaction vessel.

Boc Deprotection:

Treat the resin with a solution of 50% TFA in DCM for 1-2 minutes.

Drain the vessel and treat with 50% TFA in DCM for an additional 20-30 minutes to ensure

complete removal of the Boc protecting group from the N-terminus of the growing peptide

chain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b557162?utm_src=pdf-body
https://www.benchchem.com/product/b557162?utm_src=pdf-body
https://www.benchchem.com/product/b557162?utm_src=pdf-body
https://www.benchchem.com/product/b557162?utm_src=pdf-body
https://www.benchchem.com/product/b557162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the resin thoroughly with DCM (3-5 times) to remove residual TFA.

Neutralization:

Neutralize the resulting TFA salt of the terminal amine by washing the resin with a 10%

solution of DIEA in DCM (2-3 times for 1-2 minutes each).

Wash the resin again with DCM (3-5 times) to remove excess DIEA.

Coupling of Boc-D-Lys-OH:

In a separate vessel, pre-activate Boc-D-Lys-OH (typically 2-4 equivalents relative to the

resin substitution) with a coupling reagent (e.g., HBTU) and DIEA in DMF for a few

minutes.

Add the activated Boc-D-Lys-OH solution to the resin.

Agitate the mixture under a nitrogen atmosphere for 1-2 hours, or until a ninhydrin test

indicates complete coupling.

Washing: Wash the resin thoroughly with DMF and DCM to remove unreacted reagents and

byproducts.

Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid to be added to the

peptide sequence.

Final Cleavage and Deprotection:

Once the peptide synthesis is complete, treat the resin with a cleavage cocktail, typically

containing a strong acid like hydrofluoric acid (HF) or trifluoromethanesulfonic acid

(TFMSA), along with scavengers to protect sensitive residues.

The specific composition of the cleavage cocktail will depend on the amino acid

composition of the synthesized peptide.

After cleavage, the crude peptide is precipitated with cold diethyl ether, collected by

centrifugation, and dried.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b557162?utm_src=pdf-body
https://www.benchchem.com/product/b557162?utm_src=pdf-body
https://www.benchchem.com/product/b557162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Purify the crude peptide using reverse-phase high-performance liquid

chromatography (RP-HPLC).

Signaling Pathways and Biological Roles
While primarily a tool for chemical synthesis, the D-isoform of lysine and its derivatives have

interesting biological implications.

Apoptotic Activity: Boc-D-Lys-OH has been described as a synthetic analog of lysine that can

act as an apoptotic agent.[1] It is suggested to bind to the histone protein H2A, which may lead

to the inhibition of DNA and protein synthesis, ultimately resulting in cell death.[1] This suggests

a potential role in anti-cancer research.[1]
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Caption: Proposed mechanism of apoptosis induction by Boc-D-Lys-OH.

Metabolism of D-Lysine: In mammals, D-lysine is metabolized in the brain through the

pipecolate pathway.[2] This pathway is distinct from the primary saccharopine pathway used for
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L-lysine degradation in other tissues.[2] The initial step involves the oxidative deamination of D-

lysine by D-amino acid oxidase (DAAO).
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Caption: The pipecolate pathway for D-lysine metabolism in the brain.

This guide provides a foundational understanding of Boc-D-Lys-OH for its effective application

in research and development. For specific applications, further consultation of peer-reviewed

literature is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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